Cas no 93939-70-9 (Adenosine5'-(tetrahydrogen triphosphate), 2',3'-dideoxy-, trilithium salt (9CI))

Adenosine5'-(tetrahydrogen triphosphate), 2',3'-dideoxy-, trilithium salt (9CI) structure
93939-70-9 structure
Product Name:Adenosine5'-(tetrahydrogen triphosphate), 2',3'-dideoxy-, trilithium salt (9CI)
CAS No:93939-70-9
MF:C10H16Li3N5O11P3
MW:496.005224227905
CID:810740
PubChem ID:44152012
Update Time:2025-04-19

Adenosine5'-(tetrahydrogen triphosphate), 2',3'-dideoxy-, trilithium salt (9CI) Chemical and Physical Properties

Names and Identifiers

    • Adenosine5'-(tetrahydrogen triphosphate), 2',3'-dideoxy-, trilithium salt (9CI)
    • 2',3-DIDEOXYADENOSINE 5'-TRIPHOSPHATE
    • 2',3'-DIDEOXYADENOSINE-5'-TRIPHOSPHATE LITHIUM SALT
    • 2',3'-Dideoxyadenosine 5'-Triphosphate lithurn Salt
    • 2',3'-DIDEOXYADENOSINE 5'-TRIPHOSPHATE TRI-LI-SALT*
    • 2',3'-dideoxyadenosine 5'-triphosphate trilithium salt
    • 2',3'-DIDEOXYADENOSINE 5'-TRIPHOSPHATE*L ITHIUM 10 M
    • 2'',3''-Dideoxyadenosine-5''-triphosphoric acid trilithium salt
    • ddATP-Li3
    • 2’,3’-DIDEOXYADENOSINE-5’-TRIPHOSPHATE LITHIUM SALT
    • Adenosine 5’-(tetrahydrogen triphosphate), 2’,3’-dideoxy-, trilithium salt
    • 2’,3’-DIDEOXYADENOSINE 5’-TRIPHOSPHATE TRI-LI-SALT*
    • 2’,3’-DIDEOXYADENOSINE 5’-TRIPHOSPHATE*L ITHIUM 10 M
    • 2’’,3’’-Dideoxyadenosine-5’’-triphosphoric acid trilithium salt
    • 2’’,3’’-DIDEOXYADENOSINE 5’’-TRIPHOSPHORIC ACID TRILITHIUM SALT (DDATP)
    • 2’,3’-dideoxyadenosine 5’-triphosphate trilithium salt
    • EINECS 300-359-6
    • 93939-70-9
    • trilithium;[[(2S,5R)-5-(6-aminopurin-9-yl)oxolan-2-yl]methoxy-hydroxyphosphoryl] phosphono hydrogen phosphate
    • Adenosine 5'-(tetrahydrogen triphosphate), 2',3'-dideoxy-, trilithium salt
    • ZTVIJXZPFNMGOR-PXJNTPRPSA-N
    • Inchi: 1S/C10H16N5O11P3.3Li/c11-9-8-10(13-4-12-9)15(5-14-8)7-2-1-6(24-7)3-23-28(19,20)26-29(21,22)25-27(16,17)18;;;/h4-7H,1-3H2,(H,19,20)(H,21,22)(H2,11,12,13)(H2,16,17,18);;;/q;3*+1/t6-,7+;;;/m0.../s1
    • InChI Key: ZTVIJXZPFNMGOR-PXJNTPRPSA-N
    • SMILES: P(=O)(O)(OP(=O)(O)OP(=O)(O)O)OC[C@@H]1CC[C@H](N2C=NC3C(N)=NC=NC2=3)O1.[Li+].[Li+].[Li+]

Computed Properties

  • Exact Mass: 493.03000
  • Monoisotopic Mass: 496.054
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 15
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 8
  • Complexity: 738
  • Covalently-Bonded Unit Count: 4
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 239A^2

Experimental Properties

  • PSA: 276.59000
  • LogP: 2.32520

Adenosine5'-(tetrahydrogen triphosphate), 2',3'-dideoxy-, trilithium salt (9CI) Security Information

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